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Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473 Get Quote

Welcome to the technical support center for optimizing phase-matching temperature for

Second Harmonic Generation (SHG) in barium sodium niobate (Ba₂NaNb₅O₁₅, BSN or BNN).

This resource is designed for researchers, scientists, and drug development professionals

utilizing BSN crystals for nonlinear optical applications. Here you will find troubleshooting

guides and frequently asked questions (FAQs) to address common issues encountered during

your experiments.

Frequently Asked Questions (FAQs)
Q1: What is phase-matching temperature and why is it critical for SHG in Barium Sodium
Niobate?

A1: Phase-matching is a critical condition in nonlinear optics where the fundamental and

second harmonic waves propagate through the crystal with the correct phase relationship to

ensure efficient energy transfer from the fundamental to the second harmonic frequency.[1] In

Barium Sodium Niobate, a birefringent crystal, the refractive indices for the fundamental and

second harmonic wavelengths are generally different. Temperature tuning is a common method

to achieve phase-matching by precisely controlling the crystal's temperature to adjust its

refractive indices until the phase-matching condition is met. Operating at the optimal phase-

matching temperature maximizes the SHG conversion efficiency.

Q2: How does the stoichiometry of the Barium Sodium Niobate crystal affect the phase-

matching temperature?
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A2: The exact composition of the Barium Sodium Niobate crystal, specifically the ratio of

barium, sodium, and niobium, can influence its refractive indices and, consequently, the phase-

matching temperature. Variations in stoichiometry can lead to shifts in the phase-matching

temperature from crystal to crystal. While specific quantitative data for BSN is not readily

available in literature, studies on similar materials like barium titanate (BaTiO₃) have shown that

precursor ratios affect the material's properties. It is crucial to characterize each BSN crystal to

determine its unique phase-matching temperature.

Q3: What is non-critical phase-matching (NCPM) and can it be achieved in Barium Sodium
Niobate?

A3: Non-critical phase-matching occurs when the phase-matching condition is achieved for

light propagating along one of the crystal's principal axes (e.g., 90° to the optic axis).[2][3] This

configuration offers advantages such as a larger acceptance angle and the elimination of

spatial walk-off between the fundamental and second harmonic beams, leading to a better

beam quality. Temperature-tuned NCPM is a common technique for SHG. While BSN is a

versatile nonlinear crystal, achieving NCPM depends on the specific wavelength of the

fundamental laser and the crystal's composition. For a fundamental wavelength of 1064 nm, for

instance, NCPM in BSN typically requires a specific operating temperature.

Q4: Are there any known temperature-dependent Sellmeier equations for Barium Sodium
Niobate?

A4: Temperature-dependent Sellmeier equations are mathematical formulas that describe the

refractive index of a material as a function of wavelength and temperature.[4][5][6][7] These

equations are essential for accurately predicting the phase-matching conditions. While

Sellmeier equations for many common nonlinear crystals like Lithium Niobate (LiNbO₃) are

well-established, specific and comprehensive temperature-dependent Sellmeier equations for

Barium Sodium Niobate are not widely published.[5][6][7] Researchers often need to

experimentally characterize the refractive indices of their specific BSN crystals to determine the

precise phase-matching parameters. Some studies have reported on the refractive indices of

Ba₂NaNb₅O₁₅ thin films, which can serve as a starting point.[8]
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Possible Cause Troubleshooting Step

Incorrect Phase-Matching Temperature

The crystal temperature is not set to the optimal

phase-matching point. Systematically scan the

temperature around the expected phase-

matching temperature in small increments (e.g.,

0.1°C) while monitoring the SHG output power

to find the peak.

Poor Laser Beam Quality

The fundamental laser beam may have a non-

ideal spatial mode (not a clean Gaussian TEM₀₀

mode), leading to inefficient conversion. Use a

beam profiler to check the beam quality. Ensure

proper alignment of all optical components to

optimize the beam profile.

Incorrect Polarization

The polarization of the fundamental beam is not

correctly aligned with the crystal's optical axis

for the desired type of phase-matching (Type I

or Type II). Use a half-wave plate to rotate the

polarization of the input beam and maximize the

SHG output.

Crystal Quality Issues

The BSN crystal may have internal defects,

such as inclusions, strain, or domain walls,

which can scatter the light and reduce

conversion efficiency. Visually inspect the crystal

under magnification. If possible, have the crystal

quality assessed by the manufacturer.

Optical Misalignment

The laser beam may not be properly focused

into the center of the crystal. Adjust the focusing

lens to ensure the beam waist is located at the

center of the BSN crystal.

Problem 2: Instability in SHG Output Power
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Possible Cause Troubleshooting Step

Temperature Fluctuations

The temperature controller for the crystal oven

is not stable, causing the phase-matching

condition to drift. Use a high-precision

temperature controller with a stability of at least

±0.01°C. Ensure the crystal oven is well-

insulated from ambient temperature changes.

Laser Power Fluctuations

The power of the fundamental laser is unstable.

Use a power meter to monitor the stability of the

fundamental laser. If necessary, allow the laser

to warm up for a sufficient amount of time to

reach a stable operating point.

Photorefractive Damage (Optical Damage)

At high input laser intensities, BSN can be

susceptible to photorefractive damage, which

alters the refractive index and disrupts phase-

matching. Reduce the input laser power or use

a crystal with higher damage resistance. For

some materials, operating at a higher

temperature can mitigate photorefractive effects.

Mechanical Instability

Vibrations in the optical setup can cause

misalignment and fluctuations in the SHG

output. Ensure the entire experimental setup is

on a vibration-isolated optical table. Check for

and tighten any loose optical mounts.

Problem 3: Distorted Second Harmonic Beam Profile
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Possible Cause Troubleshooting Step

Spatial Walk-off

In critical phase-matching, the fundamental and

second harmonic beams can physically

separate as they propagate through the crystal,

leading to a distorted or elongated SHG beam. If

possible, use a non-critical phase-matching

configuration. If critical phase-matching is

necessary, use a shorter crystal or optical

elements to compensate for the walk-off.

Thermal Lensing

Absorption of the fundamental or second

harmonic beam can create a temperature

gradient within the crystal, leading to a thermal

lens effect that distorts the beam. Reduce the

input laser power. Ensure good thermal contact

between the crystal and the oven for uniform

heating.

Crystal Surface or Coating Defects

Imperfections on the crystal's input or output

faces, or damage to the anti-reflection coatings,

can distort the beam. Inspect the crystal

surfaces with a microscope. Clean the surfaces

carefully with appropriate solvents and lens

tissue if necessary.

Experimental Protocols
Experiment 1: Determination of the Optimal Phase-Matching Temperature

This protocol outlines the procedure for finding the precise temperature at which SHG

efficiency is maximized for a given BSN crystal and fundamental wavelength.

Methodology:

Setup the Optical System:

Align the fundamental laser beam through the center of the BSN crystal.
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Place a focusing lens before the crystal and a collimating lens after it.

Use appropriate filters after the crystal to block the fundamental wavelength and transmit

only the second harmonic.

Position a power meter or a photodetector to measure the SHG output power.

Crystal Temperature Control:

Mount the BSN crystal in a temperature-controlled oven with high precision (±0.01°C).

Ensure good thermal contact between the crystal and the oven.

Temperature Tuning and Data Acquisition:

Set the temperature controller to a temperature slightly below the expected phase-

matching temperature.

Allow the crystal to reach thermal equilibrium.

Record the SHG output power.

Increase the temperature in small, precise steps (e.g., 0.1°C).

At each step, wait for the temperature to stabilize and record the SHG power.

Continue this process over a temperature range that encompasses the entire phase-

matching peak.

Data Analysis:

Plot the SHG power as a function of temperature.

The temperature corresponding to the peak of this curve is the optimal phase-matching

temperature.

Data Presentation
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While specific quantitative data for Barium Sodium Niobate is sparse in the literature, the

following tables provide an example of how to structure experimentally determined data for

different nonlinear crystals, which can be used as a template for your own characterization of

BSN.

Table 1: Example Phase-Matching Temperatures for SHG of a 1064 nm Laser in Various

Nonlinear Crystals

Crystal Type of Phase-Matching
Phase-Matching
Temperature (°C)

LiB₃O₅ (LBO) Type I NCPM 149

Periodically Poled Lithium

Niobate (PPLN)
Quasi-Phase-Matching 101.5

GdCOB Type I > 200

Note: This table is for illustrative purposes and the values for BSN will need to be determined

experimentally.

Table 2: Template for Recording Experimental Phase-Matching Data for BSN

BSN Crystal ID
Fundamental
Wavelength
(nm)

Na/Ba Ratio (if
known)

Optimal
Phase-
Matching
Temperature
(°C)

FWHM of
Temperature
Tuning Curve
(°C)

BSN-001 1064 e.g., 0.5 e.g., 85.2 e.g., 1.5

BSN-002 800 e.g., 0.6 e.g., 120.7 e.g., 1.2
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Caption: Experimental workflow for Second Harmonic Generation (SHG) in Barium Sodium
Niobate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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